3-(Cyclopropylmethyl)piperidine hydrochloride

• IUPAC Name: 3-(cyclopropylmethyl)piperidine;hydrochloride
• InChI: InChI=1S/C9H17N.ClH/c1-2-9(7-10-5-1)6-8-3-4-8;/h8-10H,1-7H2;1H
• InChI Key: FKDVWNINQMLZAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CC2CC2.Cl
• Molecular Formula: C9H18ClN
• Molecular Weight: 175.70 g/mol

Description

3-(Cyclopropylmethyl)piperidine hydrochloride is a useful research compound. Its molecular formula is C9H18ClN and its molecular weight is 175.70 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Molecular Interactions

• Crystal and Molecular Structure : The compound 4-carboxypiperidinium chloride, similar in structure to 3-(Cyclopropylmethyl)piperidine hydrochloride, was characterized by X-ray diffraction, B3LYP/6-31G(d,p) calculations, and FTIR spectrum analysis. It revealed an orthorhombic crystal structure with a chair conformation of the piperidine ring and involved hydrogen bonds and electrostatic interactions with Cl- anions (Szafran, Komasa, & Bartoszak-Adamska, 2007).

Synthesis and Bioactivity

• Novel Bioactive Heterocycle Synthesis : A compound with a structure involving cyclopropyl and piperidin-1-yl-ethyl rings, akin to this compound, was synthesized. The compound's crystal structure exhibits intermolecular hydrogen bonds, with the piperidin-1-yl-ethyl ring adopting a chair conformation. This synthesis holds significance in biological studies due to its origin from a bioactive molecule (Thimmegowda et al., 2009).

Derivatives and Functional Analogs

• Derivatives of Cyclopropane : A derivative of cyclopropane, related to the insecticide cycloprothrin and incorporating a piperidine ring similar to this compound, was synthesized. The piperidine ring exhibited a chair conformation, highlighting the structural characteristics of such compounds (Sun et al., 2006).

Bioactivity and Medical Chemistry

• Cytotoxicity and Carbonic Anhydrase Inhibitory Activities : A series of compounds with a piperidine moiety were synthesized and evaluated for cytotoxicity and carbonic anhydrase inhibitory activities. The bioactivity studies revealed that chemical modifications of these compounds, which have structural similarities with this compound, are necessary to enhance their drug candidacy and activity profile (Unluer et al., 2016).